Cas no 70502-02-2 (Oxazole, 4-(bromomethyl)-5-methyl-2-phenyl-)

• Product Name: Oxazole, 4-(bromomethyl)-5-methyl-2-phenyl-
• CAS No: 70502-02-2
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 547134
• PubChem ID: 12508354
• Update Time: 2025-04-19

Oxazole, 4-(bromomethyl)-5-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4-(bromomethyl)-5-methyl-2-phenyl-
• 4-(bromomethyl)-5-methyl-2-phenyl-1,3-oxazole
• 4-(bromomethyl)-5-methyl-2-phenyl-oxazole
• 70502-02-2
• SCHEMBL6776092
• DTXSID70500789

• Inchi： 1S/C11H10BrNO/c1-8-10(7-12)13-11(14-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3
• InChI Key： QPKHTIIMVBBLJA-UHFFFAOYSA-N
• SMILES： BrCC1=C(C)OC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 250.9946
• Monoisotopic Mass: 250.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles